4-(3-Acetylaminophenyl)-2-methoxyphenol, 95%
Overview
Description
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% (4-AAMP-2-MP) is a phenolic compound with a wide range of applications in scientific research. It is primarily used as a reagent in the synthesis of various compounds and as a catalyst in organic reactions. The compound has been studied extensively in recent years and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been elucidated.
Scientific Research Applications
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, such as aromatic amines, aromatic esters, and aromatic alcohols. It is also used as a catalyst in organic reactions, such as the Friedel-Crafts alkylation and Friedel-Crafts acylation reactions. In addition, it is used in the synthesis of pharmaceuticals, pesticides, and other chemicals.
Mechanism of Action
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% acts as an electrophilic reagent, which means that it can react with nucleophiles (electron-rich molecules) to form covalent bonds. It can also act as an acid catalyst, which means that it can increase the rate of a reaction without being consumed in the reaction.
Biochemical and Physiological Effects
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and parasites. It has also been shown to have anti-inflammatory and anti-cancer effects in animal studies.
Advantages and Limitations for Lab Experiments
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% has several advantages for use in lab experiments. It is a relatively inexpensive reagent and it is easy to obtain. It is also a relatively stable compound and it is not easily degraded or hydrolyzed. However, it can be toxic and it should be handled with caution.
Future Directions
The future directions of 4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% research include further studies on its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, further research is needed to elucidate the mechanism of action of 4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% and to optimize its use as a reagent and catalyst in organic reactions. Finally, further research is needed to explore the potential applications of 4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% in other areas, such as agriculture and food science.
Synthesis Methods
4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-acetylaminophenol with 2-methoxyphenol in the presence of an acid catalyst. This reaction produces 4-(3-Acetylaminophenyl)-2-methoxyphenol, 95% as the major product and some minor by-products. The second step involves the purification of the product by recrystallization. The purity of the product can be increased by repeated recrystallization.
properties
IUPAC Name |
N-[3-(4-hydroxy-3-methoxyphenyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10(17)16-13-5-3-4-11(8-13)12-6-7-14(18)15(9-12)19-2/h3-9,18H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKUNBTFKMKXINK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50685629 |
Source
|
| Record name | N-(4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50685629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Acetylaminophenyl)-2-methoxyphenol | |
CAS RN |
1261989-49-4 |
Source
|
| Record name | Acetamide, N-(4′-hydroxy-3′-methoxy[1,1′-biphenyl]-3-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261989-49-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50685629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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